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Compound of Interest

1-Bromo-3-(bromomethyl)-2-
Compound Name:
fluorobenzene

Cat. No.: B117381

For Immediate Reference: Treat 1-Bromo-3-(bromomethyl)-2-fluorobenzene as a
hazardous, corrosive, halogenated organic waste. Segregate from other waste streams and
ensure handling with appropriate personal protective equipment.

This guide provides essential safety and logistical information for the proper disposal of 1-
Bromo-3-(bromomethyl)-2-fluorobenzene (CAS No. 149947-16-0), tailored for researchers,
scientists, and drug development professionals. Adherence to these procedures is critical for
ensuring laboratory safety and environmental compliance.

Summary of Key Information

Below is a table summarizing the available quantitative data for 1-Bromo-3-(bromomethyl)-2-
fluorobenzene. It is important to note that specific toxicity data and occupational exposure
limits for this compound are not readily available. Therefore, stringent adherence to safety
protocols for corrosive and halogenated compounds is imperative.
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Property Value Source
) 1-Bromo-3-(bromomethyl)-2-

Chemical Name PubChem[1]
fluorobenzene

CAS Number 149947-16-0 PubChem[1]

Molecular Formula C7HsBrzF PubChem[1]

Molecular Weight 267.92 g/mol PubChem[1]

Physical Form Solid Sigma-Aldrich
H314: Causes severe skin

GHS Hazard Statements burns and eye damage. H318: PubChem[1]
Causes serious eye damage.

Signal Word Danger Sigma-Aldrich

LD50 (Oral) Data not available

LC50 (Inhalation)

Data not available

Permissible Exposure Limit

(PEL)

Not established

Threshold Limit Value (TLV)

Not established

Experimental Protocols for Safe Disposal

The following step-by-step protocol outlines the approved procedure for the disposal of 1-

Bromo-3-(bromomethyl)-2-fluorobenzene. This protocol is designed to minimize risk to

personnel and the environment.

1. Personal Protective Equipment (PPE): Before handling the compound, ensure a complete

set of appropriate PPE is worn. This includes, but is not limited to:

Chemical-resistant gloves (nitrile or neoprene).
Safety goggles and a face shield.

A laboratory coat.
Closed-toe shoes.
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2. Waste Segregation: 1-Bromo-3-(bromomethyl)-2-fluorobenzene is a halogenated organic
compound. It is crucial to segregate this waste to ensure proper disposal and to prevent
dangerous chemical reactions.

Do not mix with non-halogenated organic waste.
Do not dispose of down the sink or in regular trash.
Use a designated waste container specifically for halogenated organic compounds.

. Waste Collection and Labeling:

Obtain a chemically resistant waste container (e.g., a high-density polyethylene or glass
container with a secure cap).

Clearly label the container with "Halogenated Organic Waste" and the full chemical name: "1-
Bromo-3-(bromomethyl)-2-fluorobenzene".

Include the hazard pictograms for "Corrosive" and any other applicable hazards.

Keep a log of the approximate amount of waste added to the container.

. Temporary Storage:

Store the sealed waste container in a designated satellite accumulation area within the
laboratory.

This area should be well-ventilated, such as in a fume hood or a designated chemical waste
cabinet.

Ensure the storage area is away from incompatible materials.

. Final Disposal:

Once the waste container is full or is no longer needed, arrange for its collection by your
institution's Environmental Health and Safety (EHS) department or a licensed hazardous
waste disposal contractor.

Follow all institutional and local regulations for the handover and transportation of hazardous
waste. The primary method of disposal for halogenated organic compounds is typically high-
temperature incineration.

Disposal Workflow

The following diagram illustrates the decision-making process and procedural flow for the
proper disposal of 1-Bromo-3-(bromomethyl)-2-fluorobenzene.

© 2025 BenchChem. All rights reserved. 3/5 Tech Support


https://www.benchchem.com/product/b117381?utm_src=pdf-body
https://www.benchchem.com/product/b117381?utm_src=pdf-body
https://www.benchchem.com/product/b117381?utm_src=pdf-body
https://www.benchchem.com/product/b117381?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b117381?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENBHE Safety Operating Guide

Check Availability & Pricing

Disposal Workflow for 1-Bromo-3-(bromomethyl)-2-fluorobenzene

Start: Generation of Waste

Step 1: Wear Appropriate PPE
(Gloves, Goggles, Lab Coat)

:

Step 2: Segregate as
'Halogenated Organic Waste'

:

Step 3: Use Designated Labeled Container

:

Step 4: Store Securely in
Satellite Accumulation Area

Step 5: Arrange Pickup by EHS
or Licensed Contractor

End: Proper Disposal (Incineration)

Click to download full resolution via product page

Caption: Disposal workflow for 1-Bromo-3-(bromomethyl)-2-fluorobenzene.

© 2025 BenchChem. All rights reserved. 4/5 Tech Support


https://www.benchchem.com/product/b117381?utm_src=pdf-body-img
https://www.benchchem.com/product/b117381?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b117381?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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